molecular formula C9H9NO3 B1507169 Tetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,6H)-trione

Tetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,6H)-trione

Cat. No.: B1507169
M. Wt: 179.17 g/mol
InChI Key: SCRXQMJWIYAEJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,6H)-trione is a useful research compound. Its molecular formula is C9H9NO3 and its molecular weight is 179.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9NO3

Molecular Weight

179.17 g/mol

IUPAC Name

4-azatricyclo[5.2.1.02,6]decane-3,5,8-trione

InChI

InChI=1S/C9H9NO3/c11-5-2-3-1-4(5)7-6(3)8(12)10-9(7)13/h3-4,6-7H,1-2H2,(H,10,12,13)

InChI Key

SCRXQMJWIYAEJS-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(=O)C1C3C2C(=O)NC3=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chromium trioxide (2.7 g) was dissolved in concentrated sulfuric acid (2.3 mL) and water (10 mL). 12.17 mL of this solution was added dropwise to a 0° C. solution of rac-(3aS,4R,5S,7R,7aR)-5-hydroxyhexahydro-1H-4,7-methanoisoindole-1,3-dione (4.21 g) (prepared by modification of the procedures in Japanese Patent Publication JP 8-333368, Dec. 17, 1996) in 20 mL of acetone. After 1 hr, 2-propanol (20 mL) was added, and the reaction was stirred 30 min (orange color dissipates). The reaction was filtered through celite and concentrated in vacuo. Silica gel chromatography eluting with 98:2 CH2Cl2:MeOH afforded 4 g of the titled compound as a white solid.
[Compound]
Name
solution
Quantity
12.17 mL
Type
reactant
Reaction Step One
Name
rac-(3aS,4R,5S,7R,7aR)-5-hydroxyhexahydro-1H-4,7-methanoisoindole-1,3-dione
Quantity
4.21 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Quantity
2.3 mL
Type
solvent
Reaction Step Five
Quantity
2.7 g
Type
catalyst
Reaction Step Five

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